Cas no 1612768-97-4 (trans-1-Benzyl-4-methyl-piperidin-3-amine)

• Product Name: trans-1-Benzyl-4-methyl-piperidin-3-amine
• CAS No: 1612768-97-4
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6793558
• PubChem ID: 86327914
• Update Time: 2025-06-12

trans-1-Benzyl-4-methyl-piperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• F98293
• TRANS-1-BENZYL-4-METHYL-PIPERIDIN-3-AMINE
• 1612768-97-4
• SCHEMBL22755783
• MFCD35057576
• trans-1-Benzyl-4-methyl-piperidin-3-amine

• Inchi： 1S/C13H20N2/c1-11-7-8-15(10-13(11)14)9-12-5-3-2-4-6-12/h2-6,11,13H,7-10,14H2,1H3/t11-,13-/m0/s1
• InChI Key： UMKXOVBYIBQJBM-AAEUAGOBSA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@H](C)[C@H](C1)N

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on trans-1-Benzyl-4-methyl-piperidin-3-amine

Introduction to trans-1-Benzyl-4-methyl-piperidin-3-amine (CAS No. 1612768-97-4)

trans-1-Benzyl-4-methyl-piperidin-3-amine (CAS No. 1612768-97-4) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug discovery and development. This piperidine derivative, characterized by its trans configuration, combines a benzyl group at the 1-position with a methyl group at the 4-position and an amine substituent at the 3-position, creating a molecule with distinct chemical and pharmacological properties.

The compound’s molecular structure imparts it with a high degree of flexibility, which is advantageous for binding to biological targets. The presence of the benzyl group enhances lipophilicity, while the amine moiety provides a site for further functionalization, making it a versatile building block in medicinal chemistry. Recent studies have highlighted its role as an intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors targeting various therapeutic pathways.

In the realm of drug discovery, trans-1-Benzyl-4-methyl-piperidin-3-amine has been explored for its potential as a scaffold in the design of novel therapeutics. Its structural features make it particularly relevant in the pursuit of treatments for neurological disorders, where piperidine derivatives are known to exhibit promising activity. The compound’s ability to interact with specific enzymes and receptors has been investigated through computational modeling and experimental validation, revealing its suitability for further optimization.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more sophisticated pharmacophores. Researchers have leveraged its framework to develop derivatives with enhanced binding affinity and selectivity. For instance, modifications at the 1-position or the amine group have led to compounds with improved efficacy in preclinical models. These findings underscore the importance of trans-1-Benzyl-4-methyl-piperidin-3-amine as a key intermediate in medicinal chemistry.

The synthesis of trans-1-Benzyl-4-methyl-piperidin-3-amine (CAS No. 1612768-97-4) involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the formation of a piperidine core, followed by functionalization at specific positions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production, making it more accessible for research applications. These improvements have been instrumental in accelerating drug development pipelines.

Recent breakthroughs in structure-based drug design have further illuminated the therapeutic potential of piperidine derivatives like trans-1-Benzyl-4-methyl-piperidin-3-amine. High-throughput screening campaigns have identified hits that exhibit desirable pharmacological profiles, prompting further investigation into their mechanisms of action. The compound’s ability to modulate biological pathways has been particularly intriguing, leading to explorations in treating conditions such as inflammation and neurodegeneration.

The chemical properties of this compound also make it valuable for material science applications beyond pharmaceuticals. Its stability under various conditions and compatibility with other functional groups allow for its use in designing advanced materials with specific properties. For example, researchers have explored its incorporation into polymers and coatings to enhance durability and functionality.

In conclusion, trans-1-Benzyl-4-methyl-piperidin-3-amine (CAS No. 1612768-97-4) represents a cornerstone in modern chemical biology and drug discovery. Its unique structural attributes and synthetic versatility position it as a critical component in developing novel therapeutics and advanced materials. As research continues to uncover new applications for this compound, its significance is expected to grow, driving innovation across multiple scientific disciplines.